Cas no 346662-82-6 (N1-(2-Phenoxyethyl)benzene-1,2-diamine)

• Product Name: N1-(2-Phenoxyethyl)benzene-1,2-diamine
• CAS No: 346662-82-6
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD01995816
• CID: 1086486
• PubChem ID: 2295787
• Update Time: 2025-06-09

N1-(2-Phenoxyethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(2-phenoxyethyl)benzene-1,2-diamine
• N-(2-Phenoxyethyl)benzene-1,2-diamine
• N1-(2-Phenoxyethyl)benzene-1,2-diamine
• (2-aminophenyl)(2-phenoxyethyl)amine
• AC1M55R0
• AG-F-18816
• CHEMBL2163815
• CTK4H2800
• MolPort-001-510-225
• ST058869
• SureCN1496813
• CHEMBRDG-BB 6982556
• F0912-1164
• SR-01000531687-1
• Cambridge id 6982556
• CS-0327649
• SCHEMBL1496813
• DB-179101
• 346662-82-6
• ALBB-024123
• LS-07776
• 1,2-benzenediamine, N-(2-phenoxyethyl)-
• MFCD01995816
• DTXSID50367832
• SR-01000531687
• AKOS001742167
• EU-0019198

• MDL： MFCD01995816
• Inchi： 1S/C14H16N2O/c15-13-8-4-5-9-14(13)16-10-11-17-12-6-2-1-3-7-12/h1-9,16H,10-11,15H2
• InChI Key： PYRLCNHZSHDZFM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNC1C=CC=CC=1N

Computed Properties

• Exact Mass: 228.12600
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 425.6°C at 760 mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.643
• PSA: 47.28000
• LogP: 3.41390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N1-(2-Phenoxyethyl)benzene-1,2-diamine

Introduction to N1-(2-Phenoxyethyl)benzene-1,2-diamine (CAS No. 346662-82-6)

N1-(2-Phenoxyethyl)benzene-1,2-diamine, a compound with the chemical formula C₁₄H₁₇NO₂, is a significant molecule in the field of pharmaceutical chemistry and biomedicine. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The CAS number 346662-82-6 provides a unique identifier for this substance, facilitating its recognition and study in scientific literature and industrial applications.

The structure of N1-(2-Phenoxyethyl)benzene-1,2-diamine consists of a benzene ring substituted with a phenoxyethyl group and two amino groups at the 1 and 2 positions. This configuration imparts specific chemical reactivity and interaction capabilities, making it a valuable candidate for various biochemical studies. The presence of both amino and phenoxyethyl groups allows for diverse functionalization, which is crucial in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. Researchers have been investigating its potential role in modulating biological pathways relevant to neurological disorders, cancer, and inflammatory conditions. The phenoxyethyl group is particularly noteworthy as it can enhance the solubility and bioavailability of the molecule, making it more suitable for pharmaceutical formulations.

One of the most compelling aspects of N1-(2-Phenoxyethyl)benzene-1,2-diamine is its ability to interact with specific targets in the body. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, preliminary research indicates that it could potentially interfere with kinases and other signaling molecules that play a role in cancer cell proliferation. Such findings have opened up new avenues for developing targeted therapies.

The amino groups in the molecule also contribute to its versatility. These groups can participate in hydrogen bonding and other interactions with biological molecules, which is essential for drug-receptor binding. This characteristic makes N1-(2-Phenoxyethyl)benzene-1,2-diamine a promising scaffold for designing small-molecule drugs with enhanced binding affinity and selectivity.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have allowed researchers to predict the binding modes of N1-(2-Phenoxyethyl)benzene-1,2-diamine with various biological targets. These simulations have provided valuable insights into how the molecule might interact with proteins and other biomolecules, guiding the design of more effective derivatives.

Moreover, the synthesis of N1-(2-Phenoxyethyl)benzene-1,2-diamine has been refined through multiple approaches, each offering distinct advantages in terms of yield and purity. Modern synthetic methodologies have enabled the production of high-quality samples suitable for both laboratory research and potential clinical trials. The optimization of synthetic routes has been a key focus area, ensuring that researchers can access sufficient quantities of this compound for their studies.

In the context of drug discovery, N1-(2-Phenoxyethyl)benzene-1,2-diamine represents an intriguing example of how structural modifications can influence biological activity. By fine-tuning its chemical properties, scientists aim to develop derivatives with improved pharmacokinetic profiles and reduced side effects. This approach aligns with the broader goals of precision medicine, where drugs are tailored to individual patients based on their unique biological characteristics.

The pharmacological potential of N1-(2-Phenoxyethyl)benzene-1,2-diamine extends beyond cancer therapy. Research has also explored its possible applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as many therapeutic agents struggle with this challenge. Enhancing central nervous system penetration could significantly broaden its therapeutic scope.

Environmental considerations have also played a role in the development of this compound. Efforts have been made to ensure that its synthesis and application are environmentally sustainable. Green chemistry principles have been incorporated into synthetic protocols to minimize waste and reduce energy consumption. These initiatives reflect a growing awareness of the importance of sustainability in pharmaceutical research.

Collaborative research efforts between academia and industry have accelerated progress in understanding the properties of N1-(2-Phenoxyethyl)benzene-1,2-diamine. Such partnerships allow for the integration of diverse expertise, from organic chemistry to bioinformatics, fostering innovation in drug discovery. The sharing of data and resources has been instrumental in advancing our knowledge about this compound.

Looking ahead, future studies are expected to delve deeper into the mechanisms by which N1-(2-Phenoxyethyl)benzene-1,2-diamine exerts its effects on biological systems. Techniques such as next-generation sequencing and proteomics will provide high-resolution data on gene expression and protein interactions. These insights will be crucial for developing more targeted therapies based on this compound.

The potential applications of N1-(2-Phenoxyethyl)benzene-1,2-diamine are vast and varied. From treating chronic diseases to preventing infections, this compound holds promise as a versatile tool in medicine. Its unique structure allows for multiple points of interaction with biological targets, making it adaptable to various therapeutic needs.

In conclusion, N1-(2-Phenoxyethyl)benzene-1,2-diamine (CAS No. 346662-82-6) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its structural features enable diverse functionalization and interaction capabilities, making it a valuable candidate for drug development. Ongoing research continues to uncover new applications for this compound，underscoring its importance in advancing medical science.